Cas no 2229101-09-9 (2-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-amine)

• Product Name: 2-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-amine
• CAS No: 2229101-09-9
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6327057
• PubChem ID: 165671997
• Update Time: 2025-06-09

2-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-amine
• 2229101-09-9
• EN300-1742901

• Inchi： 1S/C10H17N3/c1-8(5-11)9-6-12-13(7-9)10(2,3)4/h6-7H,1,5,11H2,2-4H3
• InChI Key： MJSULGKGBIGWJD-UHFFFAOYSA-N
• SMILES： N1(C=C(C(=C)CN)C=N1)C(C)(C)C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-amine

Professional Introduction to 2-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-amine (CAS No: 2229101-09-9)

2-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-amine, with the chemical identifier CAS No: 2229101-09-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a prop-2-enamine group conjugated with a 1H-pyrazol-4-yl substituent, makes it a promising candidate for further investigation in drug discovery and molecular biology.

The 1H-pyrazol-4-yl moiety is particularly noteworthy due to its ability to interact with various biological targets, including enzymes and receptors, which has been extensively studied in the development of novel therapeutic agents. The presence of a tert-butyl group at the 1-position of the pyrazole ring enhances the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability. These structural features make 2-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-amine an intriguing compound for exploring new pharmacological pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting inflammatory and immunomodulatory pathways. Pyrazole derivatives have been identified as key scaffolds in this endeavor, owing to their ability to modulate enzyme activity and receptor binding. Specifically, studies have shown that compounds with a pyrazole core can exhibit potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. The prop-2-enamine functional group in 2-(1-tert-butyl-1H-pyrazol-4-yl)prop-2-en-1-amine further contributes to its potential as an immunomodulatory agent by allowing for selective binding to biological targets.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrazole derivatives have been reported to exhibit antitumor activity by interfering with critical signaling pathways involved in cancer cell proliferation and survival. The tert-butyl group in the molecule may enhance its stability against metabolic degradation, allowing for prolonged biological activity. Additionally, the propenamine moiety could facilitate interactions with intracellular targets, making it a versatile tool for investigating cancer therapeutics.

The synthesis of 2-(1H-pyrazol-lle)-prop-l-en-l-amine (CAS No: 2229101-l09-l) involves multi-step organic transformations that highlight the synthetic flexibility of pyrazole-based compounds. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only showcase the versatility of pyrazole chemistry but also provide insights into potential routes for large-scale production.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-(l-lert-butyl-IH-pyrozol-lle)-prop-l-en-l-amine with high accuracy before experimental validation. Molecular docking studies have suggested that this compound may bind to various protein targets, including kinases and transcription factors, which are pivotal in numerous disease pathways. These computational findings provide a strong foundation for designing targeted experiments to explore its pharmacological potential.

The pharmacokinetic properties of CAS No: 222910l-l09-l are also under investigation to optimize its therapeutic efficacy. Studies have indicated that modifications at the pyrazole ring can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. The lipophilic nature imparted by the tert-butyl group may enhance oral bioavailability, while careful consideration must be given to potential metabolic pathways that could lead to degradation or activation.

In conclusion, 2-(l-lert-butyl-IH-pyrozol-lle)-prop-l-en-l-amine (CAS No: 222910l-l09-l) represents a promising candidate for further exploration in drug discovery and molecular biology. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutic agents targeting inflammation, cancer, and other diseases. As research continues to uncover new applications for pyrazole derivatives, compounds like this will play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.